6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(trifluoromethyl)benzoate

• IUPAC Name: [6-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-(trifluoromethyl)benzoate
• InChI: InChI=1S/C20H15F3N2O4S/c1-11-7-12(2)25-19(24-11)30-10-15-8-16(26)17(9-28-15)29-18(27)13-3-5-14(6-4-13)20(21,22)23/h3-9H,10H2,1-2H3
• InChI Key: JVTAHSXHLJFIPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC=C(C=C3)C(F)(F)F)C
• Molecular Formula: C20H15F3N2O4S
• Molecular Weight: 436.4 g/mol
• CAS No.: 877636-68-5

Description

The compound “6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(trifluoromethyl)benzoate” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a pyran ring, which is a six-membered ring with one oxygen atom.

Synthesis Analysis

While specific synthesis methods for the requested compound were not found, there are general methods for synthesizing similar compounds. For instance, 2,4-dichloro-6-phenylpyrimidine and 2-chloro-4-(1’,3’-dithian-2’-yl)pyrimidine were prepared using organolithium reagents.

Chemical Reactions Analysis

While specific chemical reactions involving the requested compound were not found, similar compounds such as 2-((4,6-dimethylpyrimidin-2-yl)thio)-N-phenylacetamide derivatives have been synthesized and studied as SIRT2 inhibitors.

Scientific Research Applications

Synthesis and Biological Activity

• Pyrimidine derivatives have been synthesized through methods such as microwave irradiative cyclocondensation for their potential insecticidal and antibacterial properties. These compounds, including those linked to pyrazoles, have shown activity against specific insects and microorganisms, indicating their potential in developing new pesticides and antimicrobial agents (Deohate & Palaspagar, 2020).
• Similarly, pyrimidinone derivatives have been explored for their synthesis pathways and potential applications in heterocyclic chemistry, showing versatility in forming various biologically active structures (Toplak et al., 1999).

Anticancer and Anti-inflammatory Agents

• Novel pyrazolopyrimidine derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, demonstrating the potential of such structures in developing new therapeutic agents (Rahmouni et al., 2016).
• New coumarin derivatives based on pyrimidinone structures have also been synthesized and tested for their antimicrobial activities, further illustrating the pharmaceutical applications of these compounds (Al-Haiza et al., 2003).